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Abstract

This technical guide provides a comprehensive overview of rac 5-Keto Fluvastatin, a critical
metabolite and known impurity of the HMG-CoA reductase inhibitor, Fluvastatin.[1][2] Intended
for researchers, analytical scientists, and drug development professionals, this document
details the compound's physicochemical properties, biological relevance, and the analytical
methodologies essential for its detection and quantification. We will explore its role as both a
product of metabolic pathways and a specified impurity in pharmaceutical formulations,
underscoring the necessity for robust analytical control. The guide includes detailed protocols
for High-Performance Liquid Chromatography (HPLC) and discusses the principles of method
validation in accordance with industry standards.

Introduction: The Context of Fluvastatin and Its
Impurities

Fluvastatin is the first entirely synthetic HMG-CoA reductase inhibitor, or "statin,” prescribed to
lower cholesterol and prevent cardiovascular events.[3][4] It functions by competitively
inhibiting the rate-limiting step in cholesterol biosynthesis.[3] Like all active pharmaceutical
ingredients (APIs), the purity profile of Fluvastatin is of paramount importance to ensure its
safety and efficacy. Regulatory bodies mandate the identification and control of impurities,
which can arise from the manufacturing process or degradation.
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Furthermore, understanding the metabolic fate of a drug is crucial. Fluvastatin is extensively
metabolized in the liver, primarily by the cytochrome P450 isoenzyme CYP2C9.[3][4][5] This
biotransformation leads to various metabolites, including hydroxylated forms.[6][7] rac 5-Keto
Fluvastatin, also known as Fluvastatin EP Impurity D, is a significant compound that exists at
the intersection of metabolism and impurity profiling.[8][9][10][11][12] Its presence and
concentration must be accurately monitored in both metabolic studies and final drug product
release testing.

Physicochemical Properties and Structure

The unambiguous identification of a reference standard is the foundation of any analytical
work. rac 5-Keto Fluvastatin is chemically defined as (E)-(+/-)-7-[3-(4-Fluorophenyl)-1-
(methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo0-6-heptenoic Acid.[1][8][10] Its core
physicochemical properties are summarized in the table below.

Property Value Source(s)
CAS Number 1160169-39-0 [1][81[9][13][14]
Molecular Formula C24H24FNOa4 [11181I9]
Molecular Weight 409.45 g/mol [1][8]

(E)-7-[3-(4-fluorophenyl)-1-
ropan-2-ylindol-2-yl]-3-

IUPAC Name Prop Y 2 ] [12]
hydroxy-5-oxohept-6-enoic

acid

Fluvastatin EP Impurity D, 5-
Synonyms Oxo Fluvastatin, 3-Hydroxy-5- [O1[11][12]
keto fluvastatin

Physical Form Solid [15]

Predicted pKa 4.20+0.10 9]

Chemical Structure

The structure of rac 5-Keto Fluvastatin retains the core indole and fluorophenyl groups of the
parent Fluvastatin molecule but features a ketone at the 5-position of the heptenoic acid side

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://www.ncbi.nlm.nih.gov/books/NBK430723/
https://www.clinpgx.org/pathway/PA145011111
https://www.semanticscholar.org/paper/Clinical-Pharmacokinetics-of-Fluvastatin-Scripture-Pieper/56306736c607b426b91fd4b1f28d6f24aafdef73
https://pubmed.ncbi.nlm.nih.gov/11368292/
https://www.benchchem.com/product/b024276?utm_src=pdf-body
https://www.benchchem.com/product/b024276?utm_src=pdf-body
https://www.biosynth.com/p/IK162498/1160169-39-0-rac-5-keto-fluvastatin
https://www.guidechem.com/encyclopedia/rac-5-keto-fluvastatin-dic1569202.html
https://www.allmpus.com/fluvastatin-ep-impurity-d-fluvastatin-bp-impurity-d-rac-5-keto-fluvastatin
https://veeprho.com/impurities/1160169-39-0-fluvastatin-ep-impurity-d/
https://pubchem.ncbi.nlm.nih.gov/compound/rac-5-Keto-Fluvastatin
https://www.benchchem.com/product/b024276?utm_src=pdf-body
https://www.scbt.com/p/rac-5-keto-fluvastatin-1160169-39-0
https://www.biosynth.com/p/IK162498/1160169-39-0-rac-5-keto-fluvastatin
https://www.allmpus.com/fluvastatin-ep-impurity-d-fluvastatin-bp-impurity-d-rac-5-keto-fluvastatin
https://www.scbt.com/p/rac-5-keto-fluvastatin-1160169-39-0
https://www.biosynth.com/p/IK162498/1160169-39-0-rac-5-keto-fluvastatin
https://www.guidechem.com/encyclopedia/rac-5-keto-fluvastatin-dic1569202.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22510587.htm
https://www.sigmaaldrich.com/SG/en/product/achemblock/advh9a1cb479
https://www.scbt.com/p/rac-5-keto-fluvastatin-1160169-39-0
https://www.biosynth.com/p/IK162498/1160169-39-0-rac-5-keto-fluvastatin
https://www.guidechem.com/encyclopedia/rac-5-keto-fluvastatin-dic1569202.html
https://www.scbt.com/p/rac-5-keto-fluvastatin-1160169-39-0
https://www.biosynth.com/p/IK162498/1160169-39-0-rac-5-keto-fluvastatin
https://pubchem.ncbi.nlm.nih.gov/compound/rac-5-Keto-Fluvastatin
https://www.guidechem.com/encyclopedia/rac-5-keto-fluvastatin-dic1569202.html
https://veeprho.com/impurities/1160169-39-0-fluvastatin-ep-impurity-d/
https://pubchem.ncbi.nlm.nih.gov/compound/rac-5-Keto-Fluvastatin
https://www.sigmaaldrich.com/HK/zh/product/targetmolchemicalsinc/ta9h98771edd?context=bbe
https://www.guidechem.com/encyclopedia/rac-5-keto-fluvastatin-dic1569202.html
https://www.benchchem.com/product/b024276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

chain.

Caption: Chemical Structure of rac 5-Keto Fluvastatin.

Biological Context and Significance
Metabolic Pathway of Fluvastatin

Fluvastatin undergoes extensive first-pass metabolism in the liver.[6][7] The primary metabolic
routes are hydroxylation at the 5- and 6-positions and N-deisopropylation.[5] The formation of
5-hydroxy fluvastatin is catalyzed by multiple CYP enzymes, including CYP2C9, CYP3A4, and
CYP2C8.[6][7] The subsequent oxidation of the 5-hydroxy metabolite leads to the formation of
5-Keto Fluvastatin. This metabolic conversion is a critical pathway in the drug's elimination,
with approximately 95% of a dose being excreted in the feces, largely as metabolites.[4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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